N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2,4,5-trimethylbenzenesulfonamide

• IUPAC Name: N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2,4,5-trimethylbenzenesulfonamide
• InChI: InChI=1S/C18H23NO4S/c1-12-9-14(3)16(10-13(12)2)24(21,22)19-11-18(20,15-6-7-15)17-5-4-8-23-17/h4-5,8-10,15,19-20H,6-7,11H2,1-3H3
• InChI Key: DRNQIMMUBBFHPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCC(C2CC2)(C3=CC=CO3)O)C
• Molecular Formula: C18H23NO4S
• Molecular Weight: 349.4 g/mol

Description

N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2,4,5-trimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H23NO4S and its molecular weight is 349.45. The purity is usually 95%.
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Scientific Research Applications

1. Antitubercular Properties

A study by Purushotham and Poojary (2018) explored a compound with a structure somewhat related to the one . This compound demonstrated potential as an antitubercular agent, showing inhibitory action against Mycobacterium tuberculosis.

2. COX-2 Inhibition

Hashimoto et al. (2002) studied a series of benzenesulfonamide derivatives, investigating their ability to inhibit COX-2 and COX-1 enzymes. This study, detailed in Journal of Medicinal Chemistry, provides insights into the structural modification of benzenesulfonamides for selective enzyme inhibition.

3. Gold(I)-Catalyzed Chemistry

Wang et al. (2014) discussed the synthesis of N-(furan-3-ylmethylene)benzenesulfonamides using a gold(I)-catalyzed cascade reaction. This research, published in Chemistry, offers insights into the chemical behavior and synthesis of related compounds.

4. Pharmaceutical Research Applications

Studies on various benzenesulfonamides, including those with furan components, have been conducted in the context of pharmaceutical research. For instance, Malwal et al. (2012) researched 2,4-dinitrophenylsulfonamides as antimycobacterial agents, as described in Journal of Medicinal Chemistry.

5. Sulfonamide-substituted Compounds in Catalysis

The study by Işci et al. (2014) focused on sulfonamide-substituted iron phthalocyanine, exploring its role in the oxidation of olefins. The findings, available in Dalton Transactions, contribute to understanding the catalytic applications of sulfonamide derivatives.

6. Bioactivity and Anti-Cancer Potential

Research on benzenesulfonamides has also extended into exploring their bioactivity, particularly in cancer research. For example, Gul et al. (2016) synthesized and studied benzenesulfonamides for their cytotoxicity and potential as carbonic anhydrase inhibitors, as reported in Journal of Enzyme Inhibition and Medicinal Chemistry.